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Compound of Interest

Compound Name: tert-Butyl N-hydroxycarbamate

Cat. No.: B128967

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides detailed, step-by-step procedures for the safe disposal of tert-
Butyl N-hydroxycarbamate, a reagent commonly used in organic synthesis. Adherence to
these protocols is essential to mitigate risks and maintain a safe research environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of tert-Butyl N-hydroxycarbamate is
provided in the table below for quick reference. Understanding these properties is crucial for
safe handling and storage.

Property Value

Molecular Formula C5H11NO3[1]

Molecular Weight 133.15 g/mol [1]

Appearance White to off-white or light pink crystalline
powder[2][3]

Melting Point 53-57 °C (127.4 - 134.6 °F)[4]

Solubility Slightly soluble in water[2][5]

Storage Temperature 2-8°C[3]
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Hazard Identification and Safety Precautions

tert-Butyl N-hydroxycarbamate is classified with the following hazards:

H302: Harmful if swallowed[1][3]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

Personal Protective Equipment (PPE): Before handling tert-Butyl N-hydroxycarbamate,
ensure the following PPE is worn:

o Chemical safety goggles or eyeglasses.[4]
» Protective gloves and clothing to prevent skin exposure.[4]

» Use in a well-ventilated area, and if necessary, use a respirator.

Step-by-Step Disposal Protocol

The disposal of tert-Butyl N-hydroxycarbamate must be conducted in compliance with local,
state, and federal regulations.[6] Chemical waste generators are responsible for determining if
a discarded chemical is classified as hazardous waste.[7]

Step 1: Waste Identification and Segregation

o Collect waste tert-Butyl N-hydroxycarbamate, including any contaminated materials (e.g.,
filter paper, gloves), in a designated and properly labeled waste container.

e The container should be clearly marked as "Hazardous Waste" and include the chemical
name: "tert-Butyl N-hydroxycarbamate."

e Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.
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Step 2: Container Management

Use a container that is compatible with the chemical. A high-density polyethylene (HDPE) or
glass container is generally suitable.

Keep the container securely closed when not in use.[8]

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong bases and oxidizing agents.[6]

Step 3: Accidental Spill Cleanup In the event of a spill:
Remove all sources of ignition.[6]

Ventilate the area.

Wear appropriate PPE.

For minor spills, use dry cleanup procedures to avoid generating dust.[6] Sweep up the
material and place it in the designated hazardous waste container.[7][8]

Do not allow the chemical to enter drains.[6]
Step 4: Arranging for Disposal

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to
arrange for pickup and disposal.

Provide them with the necessary information about the waste, including the chemical name
and quantity.

Follow their specific instructions for packaging and labeling for transport.
Step 5: Documentation

e Maintain a record of the amount of tert-Butyl N-hydroxycarbamate disposed of and the
date of disposal. This is important for regulatory compliance and laboratory inventory
management.
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Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of tert-Butyl N-
hydroxycarbamate.
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Caption: Disposal workflow for tert-Butyl N-hydroxycarbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tert-butyl N-hydroxycarbamate | CSH11NO3 | CID 97534 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 2. tert-Butyl N-hydroxycarbamate | 36016-38-3 [chemicalbook.com]
e 3. echemi.com [echemi.com]
e 4. fishersci.com [fishersci.com]

o 5. tert-Butyl N-hydroxycarbamate, CasN0.36016-38-3 Shanghai Minstar Chemical Co., Ltd
China (Mainland) [minstar.lookchem.com]

o 6. datasheets.scbt.com [datasheets.scbt.com]
e 7. assets.thermofisher.com [assets.thermofisher.com]
o 8. tert-Butyl N-hydroxycarbamate - Safety Data Sheet [chemicalbook.com]

« To cite this document: BenchChem. [Safe Disposal of tert-Butyl N-hydroxycarbamate: A
Step-by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128967#tert-butyl-n-hydroxycarbamate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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